Cas no 2034525-67-0 (4-3-(pyridin-4-yloxy)piperidine-1-carbonylmorpholine)

• Product Name: 4-3-(pyridin-4-yloxy)piperidine-1-carbonylmorpholine
• CAS No: 2034525-67-0
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 5336270
• Update Time: 2025-10-31

4-3-(pyridin-4-yloxy)piperidine-1-carbonylmorpholine Chemical and Physical Properties

Names and Identifiers

• morpholino(3-(pyridin-4-yloxy)piperidin-1-yl)methanone
• morpholin-4-yl-(3-pyridin-4-yloxypiperidin-1-yl)methanone
• 4-3-(pyridin-4-yloxy)piperidine-1-carbonylmorpholine

• Inchi： 1S/C15H21N3O3/c19-15(17-8-10-20-11-9-17)18-7-1-2-14(12-18)21-13-3-5-16-6-4-13/h3-6,14H,1-2,7-12H2
• InChI Key： NMMDRYKRQCRZBB-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1CN(C(N2CCOCC2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 0.5
• Topological Polar Surface Area: 54.9

Additional information on 4-3-(pyridin-4-yloxy)piperidine-1-carbonylmorpholine

Comprehensive Overview of 4-3-(pyridin-4-yloxy)piperidine-1-carbonylmorpholine (CAS No. 2034525-67-0): Properties, Applications, and Research Insights

The compound 4-3-(pyridin-4-yloxy)piperidine-1-carbonylmorpholine (CAS No. 2034525-67-0) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This heterocyclic molecule combines a pyridine ring, a piperidine scaffold, and a morpholine moiety, making it a versatile intermediate for drug discovery and material science. Its molecular formula and precise stereochemistry contribute to its reactivity and binding affinity, which are critical for designing targeted therapies.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like 4-3-(pyridin-4-yloxy)piperidine-1-carbonylmorpholine. Researchers are increasingly leveraging machine learning models to predict its pharmacokinetic properties, such as bioavailability and metabolic stability. Questions like "How does pyridin-4-yloxy substitution enhance binding affinity?" or "What are the synthetic routes for piperidine-1-carbonylmorpholine derivatives?" are frequently searched in academic databases, reflecting growing interest in its optimization.

From a synthetic perspective, the morpholine-carbonyl linkage in this compound offers stability and solubility advantages, which are crucial for formulating bioactive molecules. Its CAS No. 2034525-67-0 is often referenced in patents related to kinase inhibitors and GPCR modulators, aligning with the industry's focus on precision medicine. Environmental and green chemistry principles are also being applied to its production, addressing concerns about sustainable synthesis.

In material science, the pyridine-piperidine-morpholine hybrid structure has shown promise in polymer coatings and catalysts. Its electron-rich pyridin-4-yloxy group can participate in coordination chemistry, enabling applications in metal-organic frameworks (MOFs). This versatility answers common queries like "Can 2034525-67-0 be used in smart materials?" while underscoring its interdisciplinary relevance.

Ongoing studies explore the structure-activity relationship (SAR) of 4-3-(pyridin-4-yloxy)piperidine-1-carbonylmorpholine, particularly in central nervous system (CNS) targets. Its ability to cross the blood-brain barrier makes it a candidate for neurotherapeutics, a hot topic in neuroscience research. Analytical techniques like HPLC-MS and NMR are routinely employed to characterize its purity and stability, ensuring compliance with regulatory standards.

In summary, CAS No. 2034525-67-0 represents a multifaceted compound with broad scientific appeal. Its integration into high-throughput screening libraries and drug repurposing initiatives highlights its enduring value. As research advances, this molecule is poised to play a pivotal role in addressing unmet medical and technological challenges.